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Compound of Interest

Compound Name: Chloroacetamido-C4-NHBoc

Cat. No.: B3098267

This guide provides an in-depth overview of the safety and handling protocols for
Chloroacetamido-C4-NHBoc, a bifunctional linker used in the development of Proteolysis
Targeting Chimeras (PROTACS).[1] Due to the limited availability of a comprehensive safety
data sheet for this specific compound, this document synthesizes information from supplier
data and safety information for structurally related compounds, primarily chloroacetamide, to
provide a thorough understanding of the potential hazards and necessary precautions. This
guide is intended for researchers, scientists, and professionals in drug development who may
be handling this or similar chemical entities.

Chemical and Physical Properties

While a detailed experimental characterization of Chloroacetamido-C4-NHBoc is not publicly
available, the following information has been compiled from supplier data.

Property Value Reference
Molecular Formula C11H21CIN20s3 [1112]
Molecular Weight 264.75 g/mol [1][2]

CAS Number 133264-58-1 [1][2]
Appearance Off-white solid/powder [3]

Purity Typically >95% [3]
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Hazard Identification and Classification

Chloroacetamido-C4-NHBoc is classified as harmful if swallowed and very toxic to aquatic life
with long-lasting effects.[2] The primary hazards are associated with the chloroacetamido
functional group, which is a reactive electrophile.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

H410: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1 _ _
with long lasting effects

Due to the presence of the chloroacetamide moiety, there is a potential for this compound to be
a skin and eye irritant and a possible skin sensitizer.[4] Animal tests on chloroacetamide
suggest it may cause toxicity to human reproduction or development.[4]

Personal Protective Equipment (PPE) and
Engineering Controls

To minimize exposure, the following PPE and engineering controls are mandatory when
handling Chloroacetamido-C4-NHBoc.
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Control Specification

) ) Work should be conducted in a well-ventilated
Engineering Controls i
chemical fume hood.

) Chemical safety goggles or a face shield should
Eye Protection
be worn.

] Chemically resistant gloves (e.qg., nitrile) must
Hand Protection
be worn. Inspect gloves before use.

Alab coat and closed-toe shoes are required.
Skin and Body Protection Additional protective clothing may be necessary

for larger quantities.

If working outside of a fume hood or with large
) ] quantities that could generate dust, a NIOSH-
Respiratory Protection . _ _
approved respirator with an appropriate

cartridge is recommended.

Safe Handling and Storage Workflow

The following diagram illustrates the recommended workflow for the safe handling and storage
of Chloroacetamido-C4-NHBoc.

Receiving and Storage Handling and Use Waste Disposal
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Caption: Workflow for Safe Handling of Chloroacetamido-C4-NHBoc.

First Aid Measures

In the event of exposure, follow these first aid procedures.[2]
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get

medical attention.

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Get medical attention.
Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Accidental Release Measures

In the case of a spill, adhere to the following protocol.
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Step

Action

1. Evacuation

Evacuate personnel from the immediate area.

2. Ventilation

Ensure adequate ventilation.

3. Personal Protection

Wear appropriate personal protective

equipment, including respiratory protection.

4. Containment

Prevent further leakage or spillage if safe to do
Sso.

5. Cleanup

For small spills, absorb with an inert material
(e.g., vermiculite, sand) and place in a suitable
container for disposal. For large spills, dike the

area and collect the material.

6. Decontamination

Clean the spill area thoroughly with a suitable

decontaminating agent.

7. Disposal

Dispose of all waste in accordance with federal,

state, and local regulations.

Potential Signhaling Pathway Interactions

The chloroacetamide group is a known covalent binder to cysteine residues in proteins. This

reactivity is the basis for its use in targeted covalent inhibitors and chemical probes. While the

specific signaling pathways affected by Chloroacetamido-C4-NHBoc will depend on the

targeting ligand it is attached to in a PROTAC, the chloroacetamide moiety itself has the

potential to non-specifically interact with proteins containing reactive cysteine residues. This

can lead to off-target effects and cellular toxicity. The diagram below illustrates the general

mechanism of covalent modification of a protein by a chloroacetamide-containing compound.
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Caption: Covalent Modification of Proteins by Chloroacetamide.

Experimental Protocols

Due to the proprietary nature of drug development, specific experimental protocols for the use
of Chloroacetamido-C4-NHBoc are not widely published. However, general protocols for the
synthesis of PROTACSs involving similar linkers are available in the scientific literature.
Researchers should consult relevant publications and adapt the procedures based on the
specific requirements of their target protein and E3 ligase ligand. Standard practices for
monitoring reaction progress (e.g., TLC, LC-MS) and purification (e.g., column
chromatography) should be employed.

Disposal Considerations

All waste materials containing Chloroacetamido-C4-NHBoc should be treated as hazardous
waste. Dispose of in accordance with all applicable federal, state, and local environmental
regulations. Do not allow the material to enter drains or waterways.[2]

Disclaimer

This information is provided for guidance only and is based on the best available data at the
time of writing. It is the responsibility of the user to conduct a thorough risk assessment before
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handling this chemical. Always consult the most up-to-date safety data sheet from the supplier
and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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